Elaeochytrin A
Overview
Description
Elaeochytrin A is a natural product found in Ferula elaeochytris with data available.
Scientific Research Applications
1. Anticancer Properties
Elaeochytrin A has been identified as a potent compound with significant cytotoxic activities against various leukemia cell lines. In a study by Alkhatib et al. (2008), elaeochytrin A demonstrated substantial activity against both imatinib-resistant human chronic myeloid leukemia and dasatinib-resistant mouse leukemia cell lines. The compound also showed efficacy against non-resistant human promyelocytic leukemia cells and was non-toxic to normal peripheral blood mononuclear cells at certain concentrations (Alkhatib et al., 2008).
2. Potential in Reproductive Health
Elaeochytrin A has also been evaluated for its aphrodisiac properties. Aydoğan et al. (2020) isolated sesquiterpenoids, including elaeochytrin A, from Ferula huber-morathii and tested their effects on male rats. The study demonstrated that elaeochytrin A significantly increased certain sexual behavior parameters in male rats, suggesting its potential as an aphrodisiac compound (Aydoğan et al., 2020).
3. Antioxidant and Anti-inflammatory Effects
Elaeochytrin A, along with other components found in Ferula elaeochytris root extracts, has been studied for its potential antioxidant and anti-inflammatory effects. Eser and Yoldaş (2019) identified compounds like khusinol and ferutinin in high levels in these extracts, which possess notable anti-inflammatory and antioxidant activities (Eser & Yoldaş, 2019).
4. Role in Age-Related Erectile Dysfunction
Research by Eser et al. (2020) investigated the protective effect of Ferula elaeochytris, which contains elaeochytrin A, on age-related erectile dysfunction (ED). The study showed that administration of Ferula elaeochytris root extract improved several parameters related to ED in aged male rats, highlighting its potential therapeutic role (Eser et al., 2020).
properties
Product Name |
Elaeochytrin A |
|---|---|
Molecular Formula |
C22H31NO3 |
Molecular Weight |
357.5 g/mol |
IUPAC Name |
[(3R,3aS,4S,8aR)-3-hydroxy-6,8a-dimethyl-3-propan-2-yl-1,2,3a,4,5,8-hexahydroazulen-4-yl] 2-aminobenzoate |
InChI |
InChI=1S/C22H31NO3/c1-14(2)22(25)12-11-21(4)10-9-15(3)13-18(19(21)22)26-20(24)16-7-5-6-8-17(16)23/h5-9,14,18-19,25H,10-13,23H2,1-4H3/t18-,19+,21-,22+/m0/s1 |
InChI Key |
HKHOXKLGGSDMQO-YUVXSKOASA-N |
Isomeric SMILES |
CC1=CC[C@]2(CC[C@]([C@@H]2[C@H](C1)OC(=O)C3=CC=CC=C3N)(C(C)C)O)C |
Canonical SMILES |
CC1=CCC2(CCC(C2C(C1)OC(=O)C3=CC=CC=C3N)(C(C)C)O)C |
synonyms |
elaeochytrin A |
Origin of Product |
United States |
Retrosynthesis Analysis
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